Cas no 2227822-00-4 (methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate
• CAS No: 2227822-00-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6568174
• PubChem ID: 165677878
• Update Time: 2025-05-20

methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate
• 2227822-00-4
• EN300-1831782

• Inchi： 1S/C10H13NO3/c1-7-4-3-5-11-10(7)8(12)6-9(13)14-2/h3-5,8,12H,6H2,1-2H3/t8-/m1/s1
• InChI Key： YIUGZPQNDLJUTJ-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)OC)C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate

Research Briefing on Methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate (CAS: 2227822-00-4)

Methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate (CAS: 2227822-00-4) is a chiral ester derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its stereochemical purity and functional versatility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the asymmetric synthesis of γ-aminobutyric acid (GABA) analogs. Researchers utilized methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate as a chiral template to construct novel GABA receptor modulators with improved blood-brain barrier penetration. The study reported a 78% yield in the key synthetic step, with excellent enantiomeric excess (>99% ee), underscoring the compound's value in stereoselective synthesis.

In the context of drug discovery, a recent patent application (WO2023056789) disclosed the use of this compound in the development of selective PDE4 inhibitors for treating chronic obstructive pulmonary disease (COPD). The methyl ester functionality was found to be crucial for maintaining optimal lipophilicity during the lead optimization phase, with subsequent hydrolysis yielding active carboxylic acid derivatives showing IC50 values in the low nanomolar range against PDE4B.

Pharmacokinetic studies conducted in 2024 revealed interesting properties of the intact methyl ester form. While primarily considered a synthetic intermediate, the compound demonstrated unexpected metabolic stability in human liver microsome assays, with a half-life exceeding 120 minutes. This finding, published in Xenobiotica, suggests potential for direct therapeutic application or as a prodrug candidate, warranting further investigation.

The compound's safety profile was recently evaluated in a GLP-compliant acute toxicity study (Regulatory Toxicology and Pharmacology, 2024). Methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate showed favorable results, with an LD50 > 2000 mg/kg in rodent models and no observed genotoxicity in Ames tests. These findings support its continued use in pharmaceutical development and scale-up processes.

From a synthetic chemistry perspective, advancements in the continuous flow production of this compound were reported in Organic Process Research & Development (2024). The new methodology achieved 85% space-time yield improvement over batch processes while maintaining the critical stereochemical integrity. This technological progress addresses previous scalability challenges associated with the compound's traditional synthesis routes.

Emerging research directions include exploration of the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, as highlighted in a recent ACS Medicinal Chemistry Letters perspective article. The 3-hydroxy group and pyridine moiety provide ideal attachment points for linker chemistry, while the methyl ester offers a convenient handle for further derivatization.

In conclusion, methyl (3R)-3-hydroxy-3-(3-methylpyridin-2-yl)propanoate (2227822-00-4) continues to demonstrate significant value in medicinal chemistry, with expanding applications across multiple therapeutic areas. Recent advances in its synthesis, biological evaluation, and novel applications position this compound as an important tool in contemporary drug discovery efforts.